Cas no 93020-55-4 ((2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 93020-55-4
• MF: C₁₆H₁₄N₂S
• MW: 266.360762119293
• CID: 2118817
• Update Time: 2025-09-28

(2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N,4-diphenyl-2-Thiazolamine
• Oprea1_121053
• HMS1651H22
• N,4-Diphenyl-5-methylthiazole-2-amine
• ST50046826
• (5-methyl-4-phenyl(1,3-thiazol-2-yl))phenylamine
• (Z)-N-(5-methyl-4-phenylthiazol-2(3H)-ylidene)aniline
• (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine

• Inchi： 1S/C16H14N2S/c1-12-15(13-8-4-2-5-9-13)18-16(19-12)17-14-10-6-3-7-11-14/h2-11H,1H3,(H,17,18)
• InChI Key： YIUIKWYVWACDHZ-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(=C1C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 53.2

Additional information on (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine

Introduction to (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 93020-55-4)

The compound (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine, identified by its CAS number 93020-55-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications.

Thiazole derivatives are widely studied due to their structural versatility and the ability to interact with various biological targets. The presence of a thiazole ring in (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine imparts unique chemical and pharmacological properties that make it a promising candidate for drug development. Specifically, the molecule's architecture includes a methyl group at the 5-position of the thiazole ring and phenyl groups at the 4-position of the imine moiety, which contribute to its distinct reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds with enhanced pharmacological profiles. The structural features of (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine make it an attractive scaffold for further modifications and derivatization. This compound has been explored in various preclinical studies for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of this compound is its interaction with biological targets such as enzymes and receptors. The phenyl groups in its structure allow for strong hydrophobic interactions, while the thiazole ring provides a polar moiety that can engage in hydrogen bonding. These characteristics make (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine a versatile tool for drug discovery.

Recent studies have highlighted the compound's potential as an anti-inflammatory agent. In particular, researchers have observed that it can modulate the activity of key inflammatory pathways by inhibiting specific enzymes involved in the production of pro-inflammatory cytokines. This mechanism of action suggests that (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in combating infectious diseases. Preliminary research indicates that it can interfere with bacterial biofilm formation and inhibit the growth of certain pathogenic bacteria. These findings are particularly relevant in light of the growing concern over antibiotic resistance. The ability of (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine to disrupt bacterial biofilms offers a novel approach to treating infections that are difficult to manage with conventional antibiotics.

The pharmacokinetic profile of (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. This suggests that it could be suitable for oral delivery formulations, making it more convenient for patients to take compared to injectable therapies.

In terms of chemical synthesis, (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine can be synthesized through multi-step organic reactions involving condensation and cyclization processes. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

The safety profile of this compound is also an important consideration. While preclinical studies have not revealed any significant toxic effects at tested doses, further research is needed to fully understand its long-term safety implications. As with any potential therapeutic agent, rigorous testing in both preclinical and clinical settings is essential before it can be approved for human use.

In conclusion, (2Z)-5-methyl-N,4-diphenyl-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 93020-55-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further drug development in areas such as inflammation and infectious diseases. As research continues to uncover new insights into its pharmacological properties and mechanisms of action，this compound holds significant promise for improving human health.